Cas no 1394957-77-7 ((3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone)

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone structure
1394957-77-7 structure
Product Name:(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone
CAS No:1394957-77-7
MF:C17H24N2O2
MW:288.384664535522
CID:5689258
Update Time:2024-02-03

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone
    • Inchi： 1S/C17H24N2O2/c1-11-9-12(2)15(13(3)10-11)5-6-16(20)19-8-7-18-17(21)14(19)4/h9-10,14H,5-8H2,1-4H3,(H,18,21)/t14-/m0/s1
    • InChI Key： MPILMSGONMBHCR-AWEZNQCLSA-N
    • SMILES： N1CCN(C(=O)CCC2=C(C)C=C(C)C=C2C)[C@@H](C)C1=O

Experimental Properties

  • Density: 1.078±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 534.1±50.0 °C(Predicted)
  • pka: 14.56±0.40(Predicted)

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Production Method

Production Method 1

1346681-71-7 1346681-71-7
23936-11-0 23936-11-0
1394957-77-7 1394957-77-7
922178-61-8 922178-61-8
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, perc… ,  (4aR,9aS)-6-Bromo-4,4a,9,9a-tetrahydro-4-hydroxyindeno[2,1-b]-1,4-oxazin-3(2H)-o… Solvents: Isopropyl acetate ;  24 h, 23 °C
Reference
Kinetic resolution of chiral amines by stereoselective N-acylation of amines
, World Intellectual Property Organization, , ,

Production Method 2

1346681-71-7 1346681-71-7
23936-11-0 23936-11-0
1394957-77-7 1394957-77-7
922178-61-8 922178-61-8
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, perc… ,  (4aR,9aS)-6-Bromo-4,4a,9,9a-tetrahydro-4-hydroxyindeno[2,1-b]-1,4-oxazin-3(2H)-o… Solvents: Isopropyl acetate ;  48 h, 23 °C
Reference
Expanded substrate scope and catalyst optimization for the catalytic kinetic resolution of N-heterocycles
Hsieh, Sheng-Ying; Binanzer, Michael; Kreituss, Imants; Bode, Jeffrey W., Chemical Communications (Cambridge, 2012, 48(71), 8892-8894

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Raw materials

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Preparation Products

(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Related Literature

1394957-77-7 ((3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone) Related Products

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